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Compound of Interest

Compound Name: 2-Methoxy-3,5-dimethylpyrazine

Cat. No.: B149192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxy-3,5-dimethylpyrazine is a heterocyclic organic compound belonging to the class of

methoxypyrazines. It is a potent aroma compound with a very low odor threshold, primarily

known for its strong musty, moldy, and earthy scent.[1] This compound is a significant

contributor to the "corky" taint in wine, second only to 2,4,6-trichloroanisole (TCA).[1] Its

presence has also been detected in other products such as coffee and can be produced by

certain bacteria, such as Rhizobium excellensis.[1] This technical guide provides a

comprehensive overview of the core chemical properties, synthesis, and known biological

interactions of 2-Methoxy-3,5-dimethylpyrazine.

Core Chemical Properties
The fundamental chemical and physical properties of 2-Methoxy-3,5-dimethylpyrazine are

summarized in the tables below. These properties are crucial for understanding its behavior in

various chemical and biological systems.

Table 1: General and Physical Properties
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Property Value Source

Appearance Colorless to pale yellow liquid [1]

Molecular Formula C₇H₁₀N₂O [1][2][3][4]

Molecular Weight 138.17 g/mol [1][2][3][4][5]

Boiling Point 177.72 °C (estimated) [6]

Melting Point Not available

Density 1.043 g/cm³ (predicted)

Vapor Pressure
1.383 mmHg @ 25 °C

(estimated)
[6]

Solubility

Soluble in alcohol; Water

solubility: 1633 mg/L @ 25 °C

(estimated)

[6]

logP (o/w) 1.672 (estimated) [6]

Table 2: Spectroscopic and Analytical Data
Data Type Details Source

Kovats Retention Index (Non-

polar column)
1040, 1054, 1055 [2][5]

Kovats Retention Index (Polar

column)
1417, 1423, 1433, 1450 [2][5]

Synthesis and Experimental Protocols
The synthesis of 2-Methoxy-3,5-dimethylpyrazine can be achieved through the methylation of

its corresponding hydroxyl precursor, 2-hydroxy-3,5-dimethylpyrazine.[7]

Experimental Protocol: Synthesis via Methylation of 2-
Hydroxy-3,5-dimethylpyrazine
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This protocol is based on the general synthesis of methoxypyrazines and is adapted for 2-
Methoxy-3,5-dimethylpyrazine.

Materials:

2-Hydroxy-3,5-dimethylpyrazine

A suitable methylating agent (e.g., dimethyl sulfate, methyl iodide)

A suitable base (e.g., sodium hydride, potassium carbonate)

Anhydrous aprotic solvent (e.g., tetrahydrofuran, dimethylformamide)

Quenching solution (e.g., saturated ammonium chloride)

Extraction solvent (e.g., diethyl ether, ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 2-hydroxy-3,5-dimethylpyrazine in the chosen anhydrous aprotic

solvent.

Deprotonation: Cool the solution in an ice bath and add the base portion-wise with stirring.

Allow the mixture to stir for a specified time to ensure complete deprotonation of the hydroxyl

group.

Methylation: Slowly add the methylating agent to the reaction mixture, maintaining the low

temperature. After the addition is complete, allow the reaction to warm to room temperature

and stir for several hours or until completion, as monitored by thin-layer chromatography

(TLC).

Work-up: Carefully quench the reaction by the slow addition of the quenching solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer multiple times with

the extraction solvent.
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Purification: Combine the organic extracts and wash with brine. Dry the organic layer over

the drying agent, filter, and concentrate the solvent under reduced pressure. The crude

product can be further purified by column chromatography on silica gel or by distillation.

Characterization:

The final product should be characterized by spectroscopic methods such as ¹H NMR, ¹³C

NMR, and mass spectrometry to confirm its identity and purity.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific research detailing the direct involvement of 2-Methoxy-3,5-
dimethylpyrazine in distinct cellular or biochemical signaling pathways beyond its role as an

odorant. Its primary known biological effect is the stimulation of the olfactory system, leading to

the perception of its characteristic aroma.

Sensory Perception: The Olfactory Signaling Pathway
The perception of 2-Methoxy-3,5-dimethylpyrazine's aroma is mediated by the olfactory

system. This complex process begins with the interaction of the volatile molecule with olfactory

receptors in the nasal cavity and culminates in the processing of this information by the brain. A

simplified representation of this pathway is provided below.

Nasal Cavity Olfactory Sensory Neuron Brain

2-Methoxy-3,5-dimethylpyrazine Odorant-binding
Proteins (OBPs)

Binds to Olfactory Receptors (ORs)
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A simplified diagram of the general olfactory signaling pathway initiated by an odorant molecule
like 2-Methoxy-3,5-dimethylpyrazine.

Conclusion
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2-Methoxy-3,5-dimethylpyrazine is a well-characterized aroma compound with significant

implications in the food and beverage industry. While its basic chemical properties are

established, further research is needed to elucidate its potential roles in biological systems

beyond olfaction. The provided synthesis protocol offers a foundation for researchers to

produce this compound for further study. A deeper understanding of its interactions with

biological targets could open new avenues for research in sensory science and potentially

other areas of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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